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Compound of Interest

Compound Name: Cholesteryl propionate

Cat. No.: B213094 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions

for cholesteryl propionate. The information is compiled and presented to meet the needs of

laboratory and research professionals, with a focus on facilitating safe and compliant use in

scientific settings.

Chemical and Physical Properties
Cholesteryl propionate is a cholesterol ester that is solid at room temperature. Its physical

and chemical properties are crucial for understanding its behavior in a laboratory setting and

for conducting a thorough risk assessment.
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Property Value Source

Molecular Formula C₃₀H₅₀O₂ [1][2][3]

Molecular Weight 442.72 g/mol [1][2][3]

CAS Number 633-31-8 [1][4]

Appearance
White to off-white powder or

crystals
[5]

Melting Point 97-100 °C [6][7]

Boiling Point 505.73 °C (estimated) [8]

Flash Point 256.6 °C (estimated) [7][8]

Solubility Insoluble in water [8]

Storage Temperature
Room temperature, in a dry,

cool, and well-ventilated place
[4][9]

Hazard Identification and Toxicological Profile
According to available safety data sheets, cholesteryl propionate is not classified as a

hazardous substance under the 2012 OSHA Hazard Communication Standard (29 CFR

1910.122).[9] However, it is crucial to note that the toxicological properties of this compound

have not been thoroughly investigated.[10][11] Therefore, as a matter of good laboratory

practice, it should be handled with the care due to a chemical of unknown toxicity.

Acute Toxicity:

Oral: No data available.[9] 100% of the mixture consists of ingredient(s) of unknown toxicity.

[9]

Dermal: No data available.[9]

Inhalation: No data available.[9] May cause respiratory irritation upon inhalation of dust.[10]

[11]

Other Toxicological Information:
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Skin Corrosion/Irritation: No data available.[11]

Serious Eye Damage/Irritation: No data available.[11]

Respiratory or Skin Sensitization: No data available.[11]

Carcinogenicity: Not identified as a probable, possible, or confirmed human carcinogen by

IARC.[10][11]

Germ Cell Mutagenicity: No data available.[11]

Reproductive Toxicity: No data available.[10][11]

Handling and Storage Precautions
Proper handling and storage procedures are essential to minimize exposure and ensure the

integrity of the compound.

Handling:

Handle in accordance with good industrial hygiene and safety practices.[4][9]

Ensure adequate ventilation, especially in confined areas.[9][10]

Avoid contact with skin, eyes, and clothing.[4][10]

Avoid the formation of dust and aerosols.[4][10]

Use personal protective equipment as required.[9]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][9]

Store at room temperature.[9]

Incompatible materials include strong oxidizing agents.[9]

Laboratory Handling Workflow
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The following diagram outlines a general workflow for handling cholesteryl propionate in a

laboratory setting.

Preparation
- Review SDS

- Assemble PPE

Weighing
- Use ventilated enclosure

- Handle carefully to avoid dust

Proceed with caution

Dissolution
- Add to appropriate solvent

- Gentle agitation may be required

Experimental Use
- Follow established protocols

- Maintain containment

Cleanup & Disposal
- Decontaminate surfaces

- Dispose of waste according to regulations

Click to download full resolution via product page

General laboratory workflow for handling cholesteryl propionate.

Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls and personal protective equipment are critical for preventing exposure.
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Control Parameter Recommendation Source

Engineering Controls

Use in a well-ventilated area.

Showers and eyewash stations

should be available.

[4][9]

Eye/Face Protection
Wear safety glasses with side

shields or goggles.
[4][9]

Skin Protection

Wear protective gloves (e.g.,

nitrile) and a lab coat or other

protective clothing.

[4][9]

Respiratory Protection

If dust is generated and

exposure limits may be

exceeded, a NIOSH/MSHA-

approved respirator should be

worn.

[9][10]

Personal Protective Equipment (PPE) Selection Logic
The following diagram illustrates the decision-making process for selecting appropriate PPE

when working with cholesteryl propionate.
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Handling Cholesteryl Propionate

Minimum PPE:
- Lab coat
- Gloves

- Safety glasses

Potential for dust generation?

Potential for splash?

No Add NIOSH-approved
respirator

Yes

Upgrade to
chemical goggles

Yes
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Exposure Occurs

Identify Exposure Route

Inhalation:
- Move to fresh air

- Assist breathing if necessary

Inhalation

Skin Contact:
- Remove contaminated clothing

- Wash with soap and water

Skin

Eye Contact:
- Rinse with water for 15 min

Eye

Ingestion:
- Rinse mouth

- Do not induce vomiting

Ingestion

Seek Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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